![molecular formula C9H8FN3O2 B1454206 5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine CAS No. 1219828-23-5](/img/structure/B1454206.png)
5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine
Overview
Description
The compound “5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine” is a type of organic compound that contains an oxadiazole ring, which is a five-membered ring with two carbon atoms, two nitrogen atoms, and one oxygen atom . The compound also contains a fluorophenoxy group, which consists of a phenyl ring (a six-membered carbon ring) attached to an oxygen atom and a fluorine atom .
Molecular Structure Analysis
The molecular structure of “5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine” would be characterized by the presence of the oxadiazole ring and the fluorophenoxy group . The presence of these functional groups could influence the compound’s reactivity and properties.Physical And Chemical Properties Analysis
The physical and chemical properties of “5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine” are not available due to the lack of specific studies on this compound .Scientific Research Applications
Cancer Research
This compound has been studied in the context of cancer research. A derivative of this compound, 5-[4-(4-Fluorophenoxy) phenyl]methylene-3-{4-[3-(4-methylpiperazin-1-yl) propoxy]phenyl}-2-thioxo-4-thiazolidinone dihydrochloride (KSK05104), has been shown to induce apoptosis in human colon cancer cells . This process was triggered by the externalization of Annexin V-targeted phosphatidylserine residues in HT-29 and HCT-116 cells .
IKKβ Inhibitory Activities
The same derivative, KSK05104, has also been reported to have potent, selective, and metabolically stable IKKβ inhibitory activities . IKKβ is a kinase that plays a key role in the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in inflammation, immunity, cell proliferation, and survival .
Mitochondrial Dysfunction Studies
The compound has been used to study mitochondrial dysfunction. KSK05104 was found to induce the release of cytochrome c (Cyt c), apoptosis-inducing factor (AIF), and endonuclease G (Endo G) by damaging mitochondria, resulting in both caspase-dependent and -independent apoptotic cell death .
Endoplasmic Reticulum Stress Studies
In addition to mitochondrial dysfunction, this compound has been used to study endoplasmic reticulum stress. KSK05104 was found to induce apoptosis via endoplasmic reticulum stress in human colon cancer cells .
Safety and Hazards
Future Directions
The future directions for the study of “5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine” could involve conducting more detailed studies on its synthesis, properties, and potential applications . Given the reported biological activities of oxadiazole derivatives, this compound could potentially be studied for its potential therapeutic applications .
properties
IUPAC Name |
5-[(4-fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8FN3O2/c10-6-1-3-7(4-2-6)14-5-8-12-13-9(11)15-8/h1-4H,5H2,(H2,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVWMXDQDBLQECY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1OCC2=NN=C(O2)N)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8FN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20677738 |
Source
|
| Record name | 5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20677738 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine | |
CAS RN |
1219828-23-5 |
Source
|
| Record name | 5-[(4-Fluorophenoxy)methyl]-1,3,4-oxadiazol-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20677738 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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